Cas no 17687-50-2 (3H-Pyrazol-3-one,1,2-dihydro-4-(iodo-125I)-1,5-dimethyl-2-phenyl- (9CI))

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-4-(iodo-125I)-1,5-dimethyl-2-phenyl- (9CI)
• CAS No: 17687-50-2
• MF: C₁₁H₁₁IN₂O
• MW: 312.122467279434
• CID: 229679
• PubChem ID: 176944
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-4-(iodo-125I)-1,5-dimethyl-2-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-4-(iodo-125I)-1,5-dimethyl-2-phenyl- (9CI)
• 4-iodanyl-1,5-dimethyl-2-phenylpyrazol-3-one
• Antipyrine, 4-iodo-125I-
• 17687-50-2
• DTXSID90170201
• 4-(125Iodo)antipyrine
• 4-(125-Iodo)antipyrine
• I125 iodoantipyrine
• 3H-Pyrazol-3-one, 1,2-dihydro-4-(iodo-125I)-1,5-dimethyl-2-phenyl-

• Inchi： 1S/C11H11IN2O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3/i12-2
• InChI Key： ZZOBLCHCPLOXCE-DACUFJSSSA-N
• SMILES： [125I]C1C(N(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 313.99123
• Monoisotopic Mass: 311.992
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.77
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.697
• PSA: 26.93